Cas no 14002-99-4 (2H-1-Benzopyran-2-one,5,7-dimethyl-)
14002-99-4 structure
Product Name:2H-1-Benzopyran-2-one,5,7-dimethyl-
CAS No:14002-99-4
MF:C11H10O2
MW:174.195903301239
CID:206868
PubChem ID:95665
Update Time:2025-04-19
2H-1-Benzopyran-2-one,5,7-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 2H-1-Benzopyran-2-one,5,7-dimethyl-
- 5,7-dimethylchromen-2-one
- 5,7-dimethyl-2H-1-benzopyran-2-one
- 5,7-dimethyl-2H-chromen-2-one
- 5,7-Dimethylcoumarin
- AC1L3UU0
- AC1Q69VG
- AR-1G6370
- CTK4C2042
- NSC28554
- 2H-1-Benzopyran-2-one, 5,7-dimethyl- (9CI)
- 14002-99-4
- II2R3NWK87
- 2H-1-Benzopyran-2-one, 5,7-dimethyl-
- 2H-1-Benzopyran-2-one,7-dimethyl-
- DTXSID50161216
- NSC 28554
- SCHEMBL8750160
- COUMARIN, 5,7-DIMETHYL-
- NSC-28554
- UNII-II2R3NWK87
-
- Inchi: 1S/C11H10O2/c1-7-5-8(2)9-3-4-11(12)13-10(9)6-7/h3-6H,1-2H3
- InChI Key: LSVVSAUXNLDZOX-UHFFFAOYSA-N
- SMILES: O1C(C=CC2=C1C=C(C)C=C2C)=O
Computed Properties
- Exact Mass: 174.0681
- Monoisotopic Mass: 174.06808
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 245
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26.3
- XLogP3: 2.6
Experimental Properties
- Density: 1.164
- Boiling Point: 325.7°Cat760mmHg
- Flash Point: 134.4°C
- Refractive Index: 1.574
- PSA: 26.3
2H-1-Benzopyran-2-one,5,7-dimethyl- Related Literature
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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